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Compound of Interest

Compound Name: 4-Ethylpyridine

Cat. No.: B7769192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 4-Ethylpyridine (CAS No. 536-75-4). The information is intended to

equip researchers, scientists, and professionals in drug development with the necessary

knowledge to handle this chemical safely in a laboratory and manufacturing environment.

Chemical and Physical Properties
4-Ethylpyridine is a colorless to pale yellow liquid with a strong, unpleasant, or obnoxious

odor.[1][2][3][4] It is a member of the pyridine family and is used in the synthesis of

pharmaceuticals, agrochemicals, and as a building block in organic chemistry.[1][4] The key

physical and chemical properties of 4-Ethylpyridine are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₇H₉N [1][4][5]

Molecular Weight 107.15 g/mol [2][3][5]

Appearance
Clear colorless to yellowish

liquid
[1][5]

Odor Strong, unpleasant, obnoxious [1][2][3]

Boiling Point
164 - 170 °C (327.2 - 338 °F)

@ 760 mmHg
[5][6][7]

Melting Point -91 °C (-131.8 °F) [6][7]

Flash Point
47 °C (116.6 °F) - 50 °C (122

°F) (closed cup)
[6][8]

Density 0.942 g/mL at 25 °C [5]

Vapor Pressure
0.5 mbar @ 20 °C; 2.27 mmHg

@ 25 °C
[3][6][9]

Vapor Density 3.69 [6]

Water Solubility 34 g/L; Sparingly soluble [1][2]

Refractive Index n20/D 1.501 [5]

pH 10 (10% aqueous solution) [6]

Hazard Identification and Classification
4-Ethylpyridine is classified as a hazardous chemical.[6] It is a flammable liquid and vapor.[3]

[8] The primary health hazards include acute toxicity if swallowed, in contact with skin, or if

inhaled.[6] It causes skin and serious eye irritation and may cause respiratory irritation.[3][8]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[3][8]

H302 + H332: Harmful if swallowed or if inhaled.
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H311: Toxic in contact with skin.

H315: Causes skin irritation.[3][8]

H319: Causes serious eye irritation.[3][8]

H335: May cause respiratory irritation.[3]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with 4-
Ethylpyridine.

Handling
Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.[6][10]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves

(chemical-resistant), and eye/face protection (safety goggles and face shield).[1][8] Refer to

the PPE workflow diagram below.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[10][11] Use non-sparking tools and explosion-proof equipment.[6][10]

Static Discharge: Take precautionary measures against static discharge.[6][10] Ground and

bond containers and receiving equipment.[10]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[10] Wash hands

thoroughly after handling.[10]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[6][10][11]

Conditions: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1]

[6][10] Store locked up.[6][10]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[6]
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Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[6][10][12]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[6][12]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[6][11][12]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[6][10][11][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[6][12] Water mist may be used to cool closed containers.[6]

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.[12] Containers may explode when heated.[6][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[6][11] Ensure adequate ventilation.[11]

Avoid contact with skin, eyes, and clothing.[6]

Environmental Precautions: Do not let the product enter drains.

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,

universal binder) and dispose of as hazardous waste.[6][11][12] Use spark-proof tools and

explosion-proof equipment.[6][11]
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Experimental Protocols
Detailed experimental protocols involving 4-Ethylpyridine should always be conducted in

accordance with institutional safety guidelines and a thorough risk assessment. The following is

a generalized workflow for handling this chemical in a research setting.
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Experimental Workflow for Handling 4-Ethylpyridine

Preparation

Handling & Reaction

Post-Procedure

Review SDS and Conduct
Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated
Work Area (Fume Hood)

Measure and Dispense
Using Grounded Equipment

Conduct Reaction Under
Inert Atmosphere (if required)

Monitor Reaction Parameters

Quench Reaction and
Work-Up Safely

Segregate and Dispose of
Chemical Waste Properly

Decontaminate Glassware
and Work Surfaces

Remove and Dispose of
Contaminated PPE

Click to download full resolution via product page

Caption: A generalized workflow for safely handling 4-Ethylpyridine in a laboratory setting.
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Personal Protective Equipment (PPE) Logic
The selection of appropriate PPE is paramount when working with 4-Ethylpyridine. The

following diagram illustrates the decision-making process for selecting the correct level of

protection.

PPE Selection Logic for 4-Ethylpyridine

Respiratory Protection
Skin and Eye Protection

Assess Potential Exposure

Is ventilation adequate and
exposure below limits? Potential for skin/eye contact?

Use Air-Purifying Respirator
with appropriate cartridges.

Yes

Use Self-Contained
Breathing Apparatus (SCBA).

No

Wear chemical-resistant gloves,
lab coat, and safety goggles.

Low

Wear chemical-resistant gloves,
apron/coveralls, and face shield

in addition to goggles.

High

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate PPE when handling 4-Ethylpyridine.

This guide is intended as a summary of safety information. Always refer to the most current

Safety Data Sheet (SDS) provided by the manufacturer before handling 4-Ethylpyridine and

adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/product/b7769192?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/product/b7769192?utm_src=pdf-body
https://www.benchchem.com/product/b7769192?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Page loading... [guidechem.com]

2. 4-Ethylpyridine [drugfuture.com]

3. 4-Ethylpyridine | C7H9N | CID 10822 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. CAS 536-75-4: 4-Ethylpyridine | CymitQuimica [cymitquimica.com]

5. 4-Ethylpyridine | 536-75-4 [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. chemsynthesis.com [chemsynthesis.com]

8. 4-Ethylpyridine | 536-75-4 | TCI AMERICA [tcichemicals.com]

9. 4-ethyl pyridine, 536-75-4 [thegoodscentscompany.com]

10. cdn.chemservice.com [cdn.chemservice.com]

11. fishersci.com [fishersci.com]

12. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [4-Ethylpyridine: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769192#4-ethylpyridine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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